Cas no 1218791-36-6 (4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester)

4-Cyclopropylamino-3-nitrophenylboronic acid pinacol ester is a boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling by protecting the boronic acid moiety from protodeboronation and oxidation. The cyclopropylamino and nitro substituents impart unique electronic and steric properties, making it valuable in constructing complex aryl and heteroaryl structures. This compound is particularly useful in pharmaceutical and agrochemical research, where selective functionalization is required. Its crystalline solid form ensures consistent purity and ease of quantification in synthetic applications.
4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester structure
1218791-36-6 structure
Product Name:4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester
CAS No:1218791-36-6
MF:C15H21BN2O4
MW:304.149244070053
MDL:MFCD12756468
CID:828307
PubChem ID:46739594
Update Time:2025-06-08

4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • N-Cyclopropyl-2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
    • 4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester
    • 4-Cyclopropylamino-3-nitrophenylboronic acid pinacol ester
    • C15H21BN2O4
    • OR361080
    • X1771
    • CS-0176616
    • AKOS022183980
    • AS-73328
    • DB-367718
    • DTXSID00675191
    • 1218791-36-6
    • AT13532
    • 4-Cyclopropylamino-3-nitrophenylboronic acid,pinacol ester
    • MFCD12756468
    • MDL: MFCD12756468
    • Inchi: 1S/C15H21BN2O4/c1-14(2)15(3,4)22-16(21-14)10-5-8-12(17-11-6-7-11)13(9-10)18(19)20/h5,8-9,11,17H,6-7H2,1-4H3
    • InChI Key: NRIFOFRAGQPPBY-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=C(C=2)[N+](=O)[O-])NC2CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 304.15900
  • Monoisotopic Mass: 304.1594373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.3

Experimental Properties

  • PSA: 76.31000
  • LogP: 3.06450

4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM206034-1g
N-Cyclopropyl-2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
1218791-36-6 95+%
1g
$74 2021-08-04
Chemenu
CM206034-5g
N-Cyclopropyl-2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
1218791-36-6 95+%
5g
$248 2021-08-04
TRC
C991525-100mg
4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester
1218791-36-6
100mg
$64.00 2023-05-18
TRC
C991525-250mg
4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester
1218791-36-6
250mg
$81.00 2023-05-18
TRC
C991525-500mg
4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester
1218791-36-6
500mg
$121.00 2023-05-18
TRC
C991525-1g
4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester
1218791-36-6
1g
$167.00 2023-05-18
abcr
AB273715-1 g
4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester; 96%
1218791-36-6
1g
€178.00 2023-04-26
abcr
AB273715-5 g
4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester; 96%
1218791-36-6
5g
€450.00 2023-04-26
Chemenu
CM206034-1g
N-Cyclopropyl-2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
1218791-36-6 95+%
1g
$127 2023-02-18
Chemenu
CM206034-5g
N-Cyclopropyl-2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
1218791-36-6 95+%
5g
$380 2023-02-18

4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester Related Literature

Additional information on 4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester

Comprehensive Overview of 4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester (CAS No. 1218791-36-6)

4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester (CAS No. 1218791-36-6) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronates, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a cyclopropylamino group and a nitro substituent, enhances its reactivity and selectivity in catalytic transformations.

The growing interest in 4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester stems from its versatility in constructing complex molecular architectures. Researchers frequently search for "boronic ester applications" or "nitrophenylboronic acid derivatives" to explore its role in bioconjugation and protease inhibition. Recent studies highlight its potential in targeted drug delivery systems, aligning with the trending focus on precision medicine and small-molecule therapeutics.

From a synthetic perspective, the pinacol ester moiety in this compound improves stability and solubility, addressing common challenges in handling boronic acids. This feature is particularly valuable for "air-sensitive reagents" and "catalyst optimization"—key topics in industrial chemistry forums. The nitro group further enables downstream functionalization, making it a sought-after intermediate for "high-throughput screening" libraries.

Environmental and regulatory trends also drive inquiries about "green chemistry alternatives" for arylboronates. Notably, 4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester exhibits lower toxicity profiles compared to traditional halogenated precursors, resonating with the demand for sustainable synthetic routes. Its compatibility with water-tolerant catalysts further supports eco-friendly protocols.

In analytical chemistry, this compound’s UV-active nitro group facilitates detection in "HPLC method development" workflows. Laboratories often optimize conditions using "boronate quenching techniques" to enhance sensitivity. Such applications are critical for quality control in API manufacturing, where impurities must be meticulously monitored.

Emerging discussions in chemical biology explore its utility as a probe for oxidative stress, linking to popular searches like "ROS detection reagents." The cyclopropylamino moiety’s metabolic stability also sparks interest in "bioisostere design," a hot topic in medicinal chemistry circles.

To summarize, 4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester (CAS No. 1218791-36-6) bridges multiple disciplines—from catalysis to biomedical imaging. Its adaptability to both traditional and cutting-edge applications ensures sustained relevance, while its structural features align with contemporary demands for efficiency and sustainability in chemical innovation.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.